6-(4-Fluorophenyl)-3-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-(4-fluorophenyl)-3-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H15FN4S/c1-13-4-2-3-5-15(13)12-25-19-22-21-18-11-10-17(23-24(18)19)14-6-8-16(20)9-7-14/h2-11H,12H2,1H3
• InChI Key: JCQJCOSBSSFFBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C3N2N=C(C=C3)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4S
• Molecular Weight: 350.4 g/mol

Description

6-(4-Fluorophenyl)-3-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Characterization

Triazolo[4,3-b]pyridazine derivatives have been synthesized and structurally characterized to explore their potential applications. Studies focus on the synthesis of these compounds using various starting materials, aiming to understand their structural properties through techniques like NMR, IR, and X-ray diffraction. Such research lays the groundwork for further exploration of their applications in medicinal chemistry and material science (Sallam et al., 2021).

Antitumor and Anti-inflammatory Activities

Several triazolo[4,3-b]pyridazine derivatives have demonstrated considerable biological properties, including anti-tumor and anti-inflammatory activities. The synthesis and characterization of these compounds reveal their potential in treating various cancer types and inflammatory conditions (Sallam et al., 2021).

Cardiovascular Agents

Research into 1,2,4-triazolo[4,3-b]pyridazine derivatives has also extended into cardiovascular applications. Compounds synthesized in this class have shown promising results as coronary vasodilators and antihypertensive agents, indicating potential use in managing cardiovascular diseases (Sato et al., 1980).

Anticonvulsant and Anxiolytic Effects

The anticonvulsant and anxiolytic activities of triazolo[4,3-b]pyridazine derivatives have been investigated, with some compounds exhibiting potent effects against seizures and anxiety-related behaviors in preclinical models. This suggests their potential as therapeutic agents for neurological disorders (Albright et al., 1981).

Antimicrobial Activity

Triazolo[4,3-b]pyridazine derivatives have also been studied for their antimicrobial properties. Synthesized compounds have shown activity against a variety of bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents (Khanum et al., 2005).